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Compound of Interest

Compound Name: pteridic acid A

Cat. No.: B15596325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols used for the characterization of pteridic acid A, a novel polyketide with

plant growth-promoting activity. The information presented is crucial for researchers in natural

product chemistry, drug discovery, and related fields for the identification and validation of this

compound.

Core Spectroscopic Data
The structural elucidation of pteridic acid A relies primarily on Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS). The following tables summarize the key

quantitative data obtained from these analyses.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Pteridic
Acid A
The following data was acquired in CDCl₃ at 400 MHz for ¹H NMR and 100 MHz for ¹³C NMR.
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Position ¹³C (δc) ¹H (δH, mult., J in Hz)

1 171.2 -

2 122.5 5.85 (d, 15.4)

3 145.8 7.28 (dd, 10.0, 15.4)

4 129.5 6.20 (dd, 10.0, 15.4)

5 142.1 6.55 (dd, 10.0, 15.4)

6 42.3 2.55 (m)

7 72.9 3.85 (dd, 2.2, 10.0)

8 35.5 1.80 (m)

9 28.1 1.65 (m)

10 68.2 4.10 (dd, 4.9, 11.2)

11 96.9 -

12 34.5 1.55 (m)

13 78.1 3.65 (m)

14 32.8 1.95 (m)

15 21.2 0.95 (d, 6.8)

16 12.5 1.10 (d, 6.8)

17 17.8 0.90 (d, 6.8)

18 14.1 0.85 (t, 7.3)

19 11.9 0.88 (d, 6.8)

20 17.2 1.05 (d, 6.8)

21 9.8 0.80 (d, 6.8)

Table 2: Mass Spectrometry Data for Pteridic Acid A
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Technique Ionization Mode Mass (m/z) Formula

HR-FAB-MS Positive [M+Na]⁺ 403.2147 C₂₁H₃₂O₅Na

Experimental Protocols
The following protocols are based on the methodologies described in the isolation and

characterization of pteridic acid A.

Fermentation and Isolation of Pteridic Acid A
Producing Organism:Streptomyces hygroscopicus TP-A0451, isolated from a stem of

bracken, Pteridium aquilinum.

Seed Culture: The strain is incubated in a medium containing soluble starch (1%), glucose

(0.5%), NZ-case (0.3%), yeast extract (0.2%), tryptone (0.5%), K₂HPO₄ (0.1%),

MgSO₄·7H₂O (0.05%), and CaCO₃ (0.3%). The pH is adjusted to 7.0 before sterilization.

Incubation is carried out at 30°C for 4 days on a rotary shaker.

Production Culture: Aliquots of the seed culture are transferred into a production medium

consisting of glucose (0.5%), glycerol (2%), soluble starch (2%), Pharmamedia (1.5%), yeast

extract (0.3%), and Diaion HP-20 (1%), with the pH adjusted to 7.0 before sterilization.

Fermentation is conducted for 6 days at 30°C on a rotary shaker.

Extraction: The fermented whole broth is centrifuged. The mycelium is extracted with 80%

aqueous acetone. The resulting aqueous solution is combined with the supernatant and

extracted with ethyl acetate at pH 8.0. The aqueous layer is then adjusted to pH 3.0 and re-

extracted with ethyl acetate.

Purification: The crude extract containing pteridic acid A is subjected to silica gel column

chromatography followed by ODS column chromatography to yield the pure compound.

Spectroscopic Analysis
NMR Spectroscopy:

Sample Preparation: Pteridic acid A is dissolved in deuterated chloroform (CDCl₃).
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Instrumentation: ¹H NMR, ¹³C NMR, DEPT, DQF-COSY, HMQC, and HMBC spectra are

recorded on a 400 MHz NMR spectrometer.

Data Acquisition: Standard pulse programs are used for all NMR experiments. Chemical

shifts are reported in ppm relative to the residual solvent peak.

Mass Spectrometry:

Instrumentation: High-resolution fast atom bombardment mass spectrometry (HR-FAB-

MS) is performed.

Sample Preparation: The sample is mixed with a suitable matrix (e.g., m-nitrobenzyl

alcohol).

Data Acquisition: Data is acquired in positive ion mode to determine the accurate mass

and molecular formula of the compound.

Visualization of the Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic characterization of

a natural product like pteridic acid A.
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Caption: Workflow for the characterization of Pteridic Acid A.
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To cite this document: BenchChem. [Spectroscopic Characterization of Pteridic Acid A: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596325#spectroscopic-data-nmr-ms-for-pteridic-
acid-a-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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